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Cat. No.: B012369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipentaerythritol hexaacrylate (DPHA) is a multifunctional acrylate monomer prized for its

high reactivity, excellent crosslinking density, and the resulting performance characteristics it

imparts to cured polymers. This technical guide provides a comprehensive overview of the core

chemical properties of DPHA, offering detailed experimental protocols for their determination

and presenting quantitative data in a clear, accessible format. This document is intended to

serve as a valuable resource for researchers and professionals engaged in the development of

advanced materials, including coatings, inks, adhesives, and photopolymer resins.

Core Chemical and Physical Properties of DPHA
Dipentaerythritol hexaacrylate is a viscous, transparent liquid under standard conditions. Its

key properties are summarized in the tables below. These values represent typical ranges and

may vary depending on the specific grade and purity of the material.

Table 1: General and Physical Properties of
Dipentaerythritol Hexaacrylate
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Property Value

Chemical Name Dipentaerythritol Hexaacrylate

Synonyms DPHA

CAS Number 29570-58-9

Molecular Formula C₂₈H₃₄O₁₃[1]

Molecular Weight 578.56 g/mol [1]

Appearance Transparent liquid[2]

Color (APHA) ≤150[2][3]

Table 2: Physicochemical Properties of Dipentaerythritol
Hexaacrylate

Property Value

Density 1.155 - 1.184 g/cm³ at 25°C[4]

Viscosity 3000 - 7000 cps at 25°C[2][3][5]

Refractive Index 1.487 - 1.494 at 20-25°C[2][5]

Boiling Point 640.7 °C at 760 mmHg

Flash Point 266.2 °C

Surface Tension 42 - 44 dynes/cm[2][3][5]

Glass Transition Temperature (Tg) 54 - 90 °C[2][3][5]

Table 3: Reactivity and Formulation Properties of
Dipentaerythritol Hexaacrylate
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Property Value / Description

Functionality 6 (Hexafunctional)[3]

Acid Value ≤1.0 mg KOH/g[2][3]

Moisture Content ≤0.2%[2][3]

Polymerization Inhibitor
Typically ≤500 ppm MEHQ (monomethyl ether

hydroquinone)[2][3]

Solubility
Insoluble in water; soluble in organic solvents

such as ethanol and toluene.[6]

Reactivity High reactivity, fast curing speed.[2][5]

Chemical Resistance Good[5][7]

Hardness and Abrasion Resistance High[5][7]

Experimental Protocols
This section outlines the detailed methodologies for determining the key chemical properties of

Dipentaerythritol Hexaacrylate.

Determination of Viscosity (Rotational Viscometer
Method - based on ASTM D2196)
This method determines the apparent viscosity of non-Newtonian materials.

Apparatus:

Rotational viscometer (e.g., Brookfield type) with appropriate spindles.

Temperature-controlled water bath (25 ± 0.1 °C).

Griffin beaker (600 mL).

Procedure:

Equilibrate the DPHA sample to 25 °C in the water bath.
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Place the sample in the Griffin beaker.

Select a spindle and rotational speed that will give a torque reading between 10% and

90% of the instrument's scale.

Immerse the spindle into the sample to the marked depth.

Allow the spindle to rotate for a specified time (e.g., 60 seconds) to achieve a stable

reading.

Record the torque reading and the rotational speed.

Calculation: The apparent viscosity (η) in centipoise (cP) is calculated using the following

formula: η = (Torque Reading / 100) * Spindle Factor The spindle factor is provided by the

instrument manufacturer for each spindle and speed combination.

Determination of Density (Pycnometer Method - based
on ISO 1675)
This method is used to determine the density of liquid resins.

Apparatus:

Pycnometer (a glass flask of a specific, accurately known volume).

Analytical balance (accurate to 0.1 mg).

Temperature-controlled water bath (25 ± 0.1 °C).

Procedure:

Clean and dry the pycnometer and weigh it empty (m₀).

Fill the pycnometer with the DPHA sample, ensuring there are no air bubbles.

Place the filled pycnometer in the water bath to allow it to reach thermal equilibrium.

Adjust the volume of the sample to the calibration mark on the pycnometer.
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Dry the outside of the pycnometer and weigh it (m₁).

Empty and clean the pycnometer, then fill it with distilled water and repeat steps 3-5 to get

the mass of the water-filled pycnometer (m₂).

Calculation: The density (ρ) of the DPHA sample in g/cm³ is calculated as follows: ρ_sample

= [(m₁ - m₀) / (m₂ - m₀)] * ρ_water where ρ_water is the density of water at the measurement

temperature.

Determination of Refractive Index (Abbé Refractometer
Method)
This method measures the refractive index of a liquid sample.

Apparatus:

Abbé refractometer.

Constant temperature water circulator (25 ± 0.1 °C).

Dropper.

Lens paper and a suitable solvent (e.g., ethanol) for cleaning.

Procedure:

Turn on the refractometer and the water circulator to bring the prisms to the desired

temperature.

Open the prism assembly and clean the surfaces of both the illuminating and refracting

prisms with lens paper and a solvent.

Place a few drops of the DPHA sample onto the surface of the illuminating prism.

Close the prism assembly securely.

Look through the eyepiece and adjust the light source and mirror to get optimal

illumination.
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Rotate the coarse adjustment knob until the light and dark fields are visible in the

eyepiece.

Turn the fine adjustment knob to bring the dividing line into sharp focus.

If a colored band is visible at the dividing line, adjust the compensator dial to eliminate the

color and sharpen the line.

Align the sharp dividing line with the center of the crosshairs in the eyepiece.

Read the refractive index value from the instrument's scale.

Determination of Acid Value (Titration Method - based on
ASTM D1208)
This method determines the free acidity in a sample.

Apparatus:

Burette (50 mL).

Erlenmeyer flask (250 mL).

Analytical balance.

Reagents:

Toluene-ethanol solvent mixture (2:1 by volume), neutralized.

Standard potassium hydroxide (KOH) solution (0.1 N), accurately standardized.

Phenolphthalein indicator solution (1% in ethanol).

Procedure:

Weigh an appropriate amount of the DPHA sample (e.g., 20 g) into the Erlenmeyer flask.
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Add 100 mL of the neutralized toluene-ethanol solvent mixture and swirl to dissolve the

sample.

Add a few drops of the phenolphthalein indicator.

Titrate the solution with the standard 0.1 N KOH solution until a faint pink color persists for

at least 30 seconds.

Record the volume of KOH solution used.

Calculation: The acid value in mg KOH/g is calculated as follows: Acid Value = (V * N * 56.1)

/ W where:

V = volume of KOH solution used (mL)

N = normality of the KOH solution

56.1 = molecular weight of KOH ( g/mol )

W = weight of the DPHA sample (g)

Mandatory Visualizations
Synthesis of Dipentaerythritol Hexaacrylate
The synthesis of DPHA is typically achieved through the esterification of dipentaerythritol with

acrylic acid. The following diagram illustrates the general workflow of this process.

Synthesis Workflow of Dipentaerythritol Hexaacrylate

Reactants:
- Dipentaerythritol

- Acrylic Acid
- Catalyst (e.g., p-toluenesulfonic acid)

- Solvent (e.g., Toluene)
- Polymerization Inhibitor

Esterification Reaction
(Water Removal by Azeotropic Distillation)

Neutralization
(e.g., with NaOH solution)

Washing
(to remove salts and impurities)

Drying
(Solvent and Water Removal under Vacuum) Filtration Final Product:

Dipentaerythritol Hexaacrylate

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of DPHA.
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Experimental Workflow for Characterization of DPHA
The following diagram outlines the logical flow of experiments to characterize the chemical

properties of a DPHA sample.

Experimental Workflow for DPHA Characterization

DPHA Sample

Viscosity Measurement
(ASTM D2196)

Density Measurement
(ISO 1675) Refractive Index Measurement Acid Value Titration

(ASTM D1208) Solubility Test

Data Analysis and Comparison
with Specifications

Click to download full resolution via product page

Caption: A diagram showing the experimental workflow for DPHA characterization.

Conclusion
Dipentaerythritol hexaacrylate is a versatile monomer with a well-defined set of chemical

properties that make it suitable for a wide range of applications, particularly in radiation-curable

systems. Understanding these properties and the methods used to determine them is crucial

for formulation development, quality control, and ensuring the desired performance of the final

cured material. The data and protocols presented in this guide provide a solid foundation for

researchers and professionals working with DPHA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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